Cas no 1632392-01-8 (2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester)

• Product Name: 2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester
• CAS No: 1632392-01-8
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 5171303
• Update Time: 2025-10-29

2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester

• Inchi： 1S/C15H13N3O2/c1-2-20-15(19)10-5-6-12-13(8-10)18-14(17-12)11-4-3-7-16-9-11/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： YFROUELQSPAGSW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CN=C2)NC2=CC(C(OCC)=O)=CC=C2N=1

Additional information on 2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester

Comprehensive Overview of 2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester (CAS No. 1632392-01-8)

2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester (CAS No. 1632392-01-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzimidazole derivative features a pyridine ring and an ethyl ester group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, catalysis, and material science.

The compound's molecular structure combines a pyridine-3-yl moiety with a benzimidazole core, which is known for its electron-rich environment and ability to participate in hydrogen bonding. These characteristics make 2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester a promising candidate for designing kinase inhibitors and antimicrobial agents. Recent studies have explored its role in modulating enzyme activity and cellular signaling pathways, aligning with the growing demand for targeted therapies in precision medicine.

In the context of green chemistry, this compound has been investigated for its potential in sustainable synthesis. The ethyl ester group offers a reactive site for further functionalization, enabling the development of biodegradable materials and eco-friendly catalysts. As industries shift toward environmentally conscious practices, 1632392-01-8 is increasingly relevant to discussions about renewable resources and waste reduction.

From a commercial perspective, 2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester is available in high purity grades for laboratory use. Its stability under ambient conditions and compatibility with common organic solvents make it a practical choice for high-throughput screening and combinatorial chemistry. Suppliers often highlight its role in accelerating R&D workflows, particularly in academic and industrial settings focused on small molecule therapeutics.

Emerging trends in AI-driven drug design have also brought attention to this compound. Computational models frequently utilize benzimidazole-based scaffolds like 1632392-01-8 to predict binding affinities and optimize lead compounds. This synergy between experimental and in silico approaches underscores the compound's value in modern pharmaceutical innovation.

Safety and handling protocols for 2-Pyridin-3-yl-1H-benzoimidazole-5-carboxylic acid ethyl ester adhere to standard laboratory guidelines. While it is not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its integrity. Researchers are advised to consult material safety data sheets (MSDS) for specific handling instructions.

In summary, CAS No. 1632392-01-8 represents a multifaceted tool for scientific advancement. Its applications span medicinal chemistry, catalysis, and sustainable technology, reflecting broader shifts toward interdisciplinary innovation. As interest grows in heterocyclic compounds and functionalized intermediates, this benzimidazole derivative is poised to remain a focal point of cutting-edge research.